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Compound of Interest

Compound Name: Magtrieve(TM)

Cat. No.: B076450

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Magtrieve™ (Chromium(IV) oxide), a
magnetically retrievable oxidant. It covers its chemical and physical properties, proper handling
and storage procedures, and detailed experimental protocols for its use in organic synthesis.

Properties of Magtrieve™

Magtrieve™ is a brown-black, magnetic, powdered form of chromium dioxide (CrO2). Its key
properties are summarized in the table below, facilitating easy reference for experimental
planning and safety assessments.
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Property Value Citations
Chemical Formula CrOz2 [1112]
CAS Number 12018-01-8 [1][2]
Molecular Weight 83.99 g/mol [2]
Appearance Brown-black magnetic powder [3]
Density 4.85 g/mL at 25°C [2][3]
Melting Point >375°C (decomposes) [2][3]

N Insoluble in water and organic
Solubility o ] [11[3]
solvents. Soluble in nitric acid.

Magnetic Properties Ferromagnetic [1]

Safety, Handling, and Storage

Proper handling and storage of Magtrieve™ are crucial to ensure laboratory safety and
maintain the reagent's efficacy.

Safety Precautions

Magtrieve™ is classified as an irritant and a combustible solid.[2] Inhalation may cause
respiratory irritation.[1] The following personal protective equipment (PPE) should be worn
when handling Magtrieve ™:

o Respiratory Protection: A NIOSH-approved N95 dust mask is recommended to prevent
inhalation of the powder.[2]

o Eye Protection: Safety glasses or goggles are essential to protect against eye irritation.[2]

e Hand Protection: Chemical-resistant gloves should be worn to avoid skin contact.[2]

Handling Procedures

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.
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» Avoid generating dust during handling.

o Keep away from heat and combustible materials.[4]

Storage Guidelines

Store Magtrieve™ in a tightly closed container in a dry, cool, and well-ventilated place.[1][4] It
should be stored away from incompatible materials such as strong acids and flammable
substances.

Experimental Protocols

Magtrieve™ is a versatile oxidant for various organic transformations. Its key advantage is its
magnetic nature, which allows for easy separation from the reaction mixture by a simple
magnetic decantation, eliminating the need for filtration.

Oxidation of Alcohols to Aldehydes and Ketones

Magtrieve™ effectively oxidizes primary alcohols to aldehydes and secondary alcohols to
ketones. The reaction can be performed under conventional heating or accelerated using
microwave irradiation.

General Procedure for Microwave-Assisted Oxidation:

In a microwave-safe reaction vessel, combine the alcohol (1.0 g), Magtrieve™ (5.0 g), and
toluene (20 mL).

o Seal the vessel and place it in a microwave reactor.

« Irradiate the mixture with microwaves at a power level sufficient to maintain a gentle reflux.
Reaction times are typically short, often in the range of 5-15 minutes.

 After the reaction is complete (monitored by TLC), cool the vessel to room temperature.

o Separate the Magtrieve™ from the solution by placing a strong magnet on the outside of the
vessel and carefully decanting the supernatant.
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e The crude product in the toluene solution can be purified by evaporation of the solvent
followed by distillation or crystallization.

Aromatization of Hantzsch 1,4-Dihydropyridines

Magtrieve™ is an efficient reagent for the aromatization of Hantzsch 1,4-dihydropyridines to
their corresponding pyridine derivatives.

General Procedure:

e Dissolve the Hantzsch 1,4-dihydropyridine in a suitable solvent such as chloroform.
o Add Magtrieve™ (typically 2-3 equivalents) to the solution.

 Stir the mixture at room temperature or with gentle heating.

o Monitor the reaction progress by TLC.

e Upon completion, use a magnet to hold the Magtrieve™ at the bottom of the flask and
decant the solution containing the pyridine product.

* Remove the solvent under reduced pressure to obtain the crude product, which can be
further purified by column chromatography if necessary.

Regeneration and Disposal
Regeneration of Magtrieve™

Used Magtrieve™ can be regenerated for reuse, which is both economical and environmentally
friendly.

Regeneration Protocol:

o After separating the used Magtrieve™ from the reaction mixture, wash it several times with
the reaction solvent to remove any residual product.

e Dry the Magtrieve™ in an oven at a temperature of approximately 100-120°C for several
hours to remove any adsorbed solvent.
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o For regeneration of its oxidizing capacity, the dried Magtrieve™ can be heated in a furnace
under a stream of air or oxygen at 250-300°C for 2-4 hours.

» Allow the regenerated Magtrieve™ to cool to room temperature in a desiccator before reuse.

Disposal of Magtrieve™ Waste

As Magtrieve™ contains chromium, it should be disposed of as hazardous waste according to
local regulations. Unused or waste Magtrieve™ should not be disposed of in regular trash or
down the drain. Contact your institution's environmental health and safety office for specific
disposal procedures.

Visualized Experimental Workflows

The following diagrams illustrate the general workflows for the experimental protocols
described above.

Caption: Workflow for the Microwave-Assisted Oxidation of Alcohols using Magtrieve ™.

Caption: Workflow for the Aromatization of Hantzsch 1,4-Dihydropyridines using Magtrieve™.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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